2-{[6-methyl-2-(methylthio)-4-pyrimidinyl]thio}ethyl phenylcarbamate

• IUPAC Name: 2-(6-methyl-2-methylsulfanylpyrimidin-4-yl)sulfanylethyl N-phenylcarbamate
• InChI: InChI=1S/C15H17N3O2S2/c1-11-10-13(18-14(16-11)21-2)22-9-8-20-15(19)17-12-6-4-3-5-7-12/h3-7,10H,8-9H2,1-2H3,(H,17,19)
• InChI Key: BWBJLIJBIJYSTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SC)SCCOC(=O)NC2=CC=CC=C2
• Molecular Formula: C15H17N3O2S2
• Molecular Weight: 335.4 g/mol

Description

2-{[6-methyl-2-(methylthio)-4-pyrimidinyl]thio}ethyl phenylcarbamate is a chemical compound that has been extensively studied for its potential use in scientific research. It is a carbamate derivative that has shown promise in various applications due to its unique properties.

Mechanism of Action

The mechanism of action of 2-{[6-methyl-2-(methylthio)-4-pyrimidinyl]thio}ethyl phenylcarbamate involves the inhibition of various enzymes and proteins involved in cancer cell growth and neurodegenerative diseases. It has been found to inhibit histone deacetylase, which is involved in the regulation of gene expression, and also inhibit the activity of beta-secretase, which is involved in the formation of beta-amyloid plaques in Alzheimer's disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{[6-methyl-2-(methylthio)-4-pyrimidinyl]thio}ethyl phenylcarbamate have been extensively studied. It has been found to induce apoptosis in cancer cells, reduce oxidative stress, and improve cognitive function in animal models of Alzheimer's and Parkinson's disease. It has also been shown to have anti-inflammatory effects and reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[6-methyl-2-(methylthio)-4-pyrimidinyl]thio}ethyl phenylcarbamate is its high purity and yield, which makes it ideal for use in lab experiments. It also has a wide range of potential applications, particularly in the study of cancer and neurodegenerative diseases. However, one limitation is that it has not been extensively studied in human clinical trials, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for the study of 2-{[6-methyl-2-(methylthio)-4-pyrimidinyl]thio}ethyl phenylcarbamate. One direction is to further investigate its potential use in the treatment of cancer and neurodegenerative diseases. Another direction is to study its safety and efficacy in human clinical trials. Additionally, there is potential for the development of new analogs of this compound with improved properties and efficacy. Overall, 2-{[6-methyl-2-(methylthio)-4-pyrimidinyl]thio}ethyl phenylcarbamate is a promising compound with a wide range of potential applications in scientific research.

Scientific Research Applications

2-{[6-methyl-2-(methylthio)-4-pyrimidinyl]thio}ethyl phenylcarbamate has been used in various scientific research applications. One of the most promising applications is in the study of cancer. It has been found to inhibit the growth of cancer cells, particularly in breast and lung cancer. It has also shown potential in the treatment of Alzheimer's disease and Parkinson's disease due to its ability to inhibit the formation of beta-amyloid plaques and reduce oxidative stress.